1-(2-chlorobenzyl)-4-(2,4-dimethoxybenzyl)piperazine
Overview
Description
1-(2-chlorobenzyl)-4-(2,4-dimethoxybenzyl)piperazine, also known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. TFMPP was first synthesized in the 1970s and has since gained popularity as a research chemical.
Mechanism of Action
1-(2-chlorobenzyl)-4-(2,4-dimethoxybenzyl)piperazine acts as a partial agonist at the 5-HT2A and 5-HT2C serotonin receptors in the brain. It has been found to increase the release of serotonin, dopamine, and norepinephrine, which are neurotransmitters that regulate mood, appetite, and sleep. This compound has also been found to inhibit the reuptake of serotonin, which prolongs its effects.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. This compound has also been found to cause changes in behavior, including increased sociability and decreased anxiety.
Advantages and Limitations for Lab Experiments
1-(2-chlorobenzyl)-4-(2,4-dimethoxybenzyl)piperazine has several advantages for lab experiments. It is relatively easy to synthesize and has a well-characterized mechanism of action. This compound is also relatively inexpensive and has a long shelf life. However, this compound has several limitations, including its low potency and the fact that it has been found to produce inconsistent results in some studies.
Future Directions
There are several directions for future research on 1-(2-chlorobenzyl)-4-(2,4-dimethoxybenzyl)piperazine. One area of interest is the development of more potent derivatives of this compound that could be used to study the effects of serotonin on the brain and behavior. Another area of interest is the use of this compound in the study of addiction and drug abuse. Additionally, this compound could be used to study the effects of serotonin on the immune system and inflammation.
Scientific Research Applications
1-(2-chlorobenzyl)-4-(2,4-dimethoxybenzyl)piperazine has been widely used in scientific research as a tool to study the mechanism of action of various drugs. It has been found to interact with serotonin receptors in the brain, which has led to its use in the study of depression, anxiety, and other mood disorders. This compound has also been used to study the effects of drugs on the central nervous system and the cardiovascular system.
properties
IUPAC Name |
1-[(2-chlorophenyl)methyl]-4-[(2,4-dimethoxyphenyl)methyl]piperazine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25ClN2O2/c1-24-18-8-7-17(20(13-18)25-2)15-23-11-9-22(10-12-23)14-16-5-3-4-6-19(16)21/h3-8,13H,9-12,14-15H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YBXBOMVXPNSBFT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)CN2CCN(CC2)CC3=CC=CC=C3Cl)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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